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Compound of Interest

Compound Name:
2-(hydroxymethyl)-N-

methylbenzamide

Cat. No.: B2451113 Get Quote

Hazard Assessment: The "Why" Behind the Protocol
Understanding the inherent risks of a compound is the foundation of its safe management. 2-
(hydroxymethyl)-N-methylbenzamide is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) with specific hazard statements that mandate

its handling as hazardous waste.

According to aggregated data provided to the European Chemicals Agency (ECHA), the

compound presents the following hazards:

H302: Harmful if swallowed.[1] This indicates significant acute toxicity if ingested.

H319: Causes serious eye irritation.[1] This highlights the risk of damage to the eyes upon

direct contact.

Furthermore, safety data for structurally related benzamide compounds suggest that they

should be handled with care, with some being suspected of causing genetic defects.[2]

Therefore, under no circumstances should 2-(hydroxymethyl)-N-methylbenzamide or its

containers be disposed of in regular trash or flushed down the sanitary sewer.[3][4]

Table 1: GHS Hazard Profile for 2-(hydroxymethyl)-N-methylbenzamide
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Hazard Class &
Category

Code Statement Source

Acute Toxicity, Oral

(Category 4)
H302 Harmful if swallowed PubChem[1]

Serious Eye

Damage/Eye Irritation

(Category 2)

H319
Causes serious eye

irritation
PubChem[1]

Mandatory Personal Protective Equipment (PPE)
Before handling 2-(hydroxymethyl)-N-methylbenzamide for disposal, all personnel must be

equipped with the appropriate PPE to mitigate exposure risks. The principle of causality here is

direct: the PPE acts as a primary barrier against the known hazards of the compound.

Chemical-resistant gloves: Nitrile or neoprene gloves are recommended. Gloves must be

inspected for integrity before use and disposed of as contaminated waste after handling.[5]

Safety Goggles: To protect against splashes and eye irritation, safety goggles conforming to

standards such as EU EN166 or US NIOSH are mandatory.[6]

Laboratory Coat: A fully buttoned lab coat provides a necessary barrier against skin contact.

Step-by-Step Disposal Protocol
The following protocol is a self-validating system designed to ensure safe, compliant, and

documented disposal. Each step logically follows the last to create a closed-loop process from

waste generation to final pickup.

Step 1: Segregation of Waste
The first principle of compliant waste management is segregation. Do not mix 2-
(hydroxymethyl)-N-methylbenzamide waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[2]

[3] Improper mixing can lead to dangerous chemical reactions or complicate the disposal

process.
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Step 2: Containment and Labeling
Solid Waste: Collect all solid 2-(hydroxymethyl)-N-methylbenzamide waste, including

contaminated consumables (e.g., weigh boats, wipes), in a designated, sealable, and

chemically compatible container.[3][5]

Labeling: The container must be labeled immediately and clearly. The label must include, at

a minimum:

The words "Hazardous Waste"

The full chemical name: "2-(hydroxymethyl)-N-methylbenzamide"

The associated hazards (e.g., "Harmful if Swallowed," "Eye Irritant")

Step 3: Secure Storage
Store the sealed and labeled waste container in a designated hazardous waste accumulation

area. This area must be:

Secure and accessible only to authorized personnel.[2]

Well-ventilated to prevent the accumulation of any potential vapors.[7]

Away from incompatible materials, such as strong oxidizing agents.[7][8]

Equipped with secondary containment to manage any potential leaks.[9]

Step 4: Arranging for Disposal
Contact your institution's EHS department or equivalent safety office to schedule a pickup for

the hazardous waste.[3] They will provide specific instructions and the necessary

documentation, such as a hazardous waste manifest, to ensure a compliant chain of custody.

The final disposal must be carried out by a licensed hazardous waste disposal service.[3][6]

Workflow for Compliant Disposal
The following diagram illustrates the procedural flow for the safe and compliant disposal of 2-
(hydroxymethyl)-N-methylbenzamide.
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Caption: Workflow for the proper disposal of 2-(hydroxymethyl)-N-methylbenzamide.
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Management of Spills and Empty Containers
Small Spills
In the event of a small spill, ensure the area is well-ventilated and remove all sources of

ignition.[10]

Wearing appropriate PPE, dampen the solid spill material with a suitable solvent like 60-70%

ethanol to prevent dust formation.[10]

Carefully sweep up and collect the material into a designated hazardous waste container.[5]

[7]

Clean the spill area with absorbent paper dampened with the solvent, followed by a soap

and water wash.[10]

All cleanup materials must be disposed of as hazardous waste.

Empty Container Decontamination
Empty containers that held 2-(hydroxymethyl)-N-methylbenzamide must be managed as

hazardous waste.

Thoroughly empty all contents from the container.

The first rinse of the container with a suitable solvent (e.g., ethanol or acetone) must be

collected and disposed of as liquid hazardous waste.[9]

After the initial rinse is collected for disposal, the container can be rinsed again before being

discarded or recycled, in accordance with institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://cameochemicals.noaa.gov/chemical/20494
https://cameochemicals.noaa.gov/chemical/20494
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAA12250&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20494
https://www.benchchem.com/product/b2451113?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b2451113?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2451113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-(Hydroxymethyl)-N-methylbenzamide | C9H11NO2 | CID 4147605 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

3. benchchem.com [benchchem.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. lookchem.com [lookchem.com]

6. cdhfinechemical.com [cdhfinechemical.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

10. 2-HYDROXYBENZAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 2-
(hydroxymethyl)-N-methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2451113#2-hydroxymethyl-n-methylbenzamide-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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